
Application Notes and Protocols for R243, a
CCR8 Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: R243

Cat. No.: B15604284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and

experimental use of R243, a potent inhibitor of Chemokine (C-C motif) receptor 8 (CCR8)

signaling and chemotaxis.

Chemical Properties and Solubility
R243, with the chemical name 7,8-Dihydro-7-[2-(tricyclo[3.3.1.1(3,7)]dec-1-yloxy)ethyl]-6H-1,3-

dioxolo[4,5-g][1][2]benzoxazine, is a valuable tool for studying the role of CCR8 in various

biological processes, including immune responses and inflammation.

Table 1: Physicochemical Properties of R243

Property Value

CAS Number 688352-84-3

Molecular Formula C₂₁H₂₇NO₄

Molecular Weight 357.44 g/mol

Appearance White to off-white solid powder

Table 2: Solubility of R243 at 25°C
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 71 - 125 198.63 - 349.71

Use fresh, anhydrous

DMSO as it is

hygroscopic and

moisture can reduce

solubility.[3]

Sonication may aid

dissolution.[4]

Ethanol 35 97.91

Water Insoluble -

CMC-NA ≥5 mg/mL -

Forms a

homogeneous

suspension for oral

administration.[3][5]

Preparation of R243 for Experiments
Proper preparation of R243 solutions is critical for obtaining reliable and reproducible

experimental results.

Preparation of Stock Solutions
For in vitro experiments, it is recommended to prepare a concentrated stock solution in an

organic solvent.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weigh out 3.57 mg of R243 powder.

Add 1 mL of fresh, anhydrous Dimethyl Sulfoxide (DMSO) to the powder.

Vortex or sonicate the solution until the powder is completely dissolved.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

Preparation of Working Solutions for In Vitro
Experiments
Dilute the stock solution to the desired final concentration in your cell culture medium or assay

buffer.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced toxicity.

Perform a vehicle control experiment using the same final concentration of DMSO to account

for any effects of the solvent.

Preparation of Formulations for In Vivo Experiments
The choice of formulation for in vivo studies depends on the route of administration.

Protocol 2: Preparation of a Homogeneous Suspension for Oral Administration[3][5]

Prepare a solution of Carboxymethylcellulose sodium (CMC-NA) in water (e.g., 0.5% w/v).

Weigh the required amount of R243 powder. For a 5 mg/mL suspension, use 5 mg of R243
for every 1 mL of CMC-NA solution.

Add the R243 powder to the CMC-NA solution.

Mix thoroughly by vortexing or stirring to obtain a uniform suspension.

This formulation should be prepared fresh before each use.

Protocol 3: Preparation of a Clear Solution for Injection[6]

This protocol yields a clear solution of ≥ 2.08 mg/mL.
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Prepare a stock solution of R243 in DMSO (e.g., 20.8 mg/mL).

Prepare a 20% (w/v) solution of SBE-β-CD (Sulfobutyl ether beta-cyclodextrin) in sterile

saline.

To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock solution to

900 µL of the 20% SBE-β-CD in saline.

Mix the solution thoroughly.

This formulation is intended for fresh preparation and use on the same day.

An alternative formulation for injection involves dissolving the DMSO stock solution in corn oil.

For a 1 mL working solution, add 100 µL of a 20.8 mg/mL DMSO stock to 900 µL of corn oil and

mix evenly.[6]

Experimental Protocols
R243 is primarily used to study the function of the CCR8 receptor. Below are outlines for key

experiments.

CCR8 Signaling Pathway
R243 acts by inhibiting the signaling cascade initiated by the binding of chemokines, such as

CCL1, to the CCR8 receptor.
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Caption: R243 inhibits CCL1-mediated CCR8 signaling.
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T-Cell Migration (Chemotaxis) Assay
This assay assesses the ability of R243 to inhibit the migration of CCR8-expressing T-cells

towards a CCL1 gradient.

Protocol 4: T-Cell Chemotaxis Assay

Cell Preparation: Culture CCR8-expressing T-cells (e.g., primary human T-cells or a suitable

cell line) according to standard protocols.

Assay Setup: Use a transwell plate with a permeable membrane (e.g., 5 µm pore size).

Chemoattractant: Add cell culture medium containing CCL1 to the lower chamber of the

transwell plate.

Inhibitor Treatment: In the upper chamber, resuspend the T-cells in serum-free medium. Add

R243 at various concentrations (and a vehicle control) to the cell suspension and incubate

for a predetermined time (e.g., 30 minutes).

Migration: Place the upper chamber containing the cells and R243 into the lower chamber

containing the chemoattractant.

Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for a period sufficient to allow

cell migration (e.g., 2-4 hours).

Quantification:

Carefully remove the upper chamber.

Quantify the number of cells that have migrated to the lower chamber using a cell counter,

a viability assay (e.g., CellTiter-Glo®), or by staining and counting under a microscope.

Data Analysis: Calculate the percentage of inhibition of cell migration for each concentration

of R243 compared to the vehicle control. Determine the IC₅₀ value of R243.
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Caption: Workflow for a T-cell chemotaxis assay.

Storage and Stability
Proper storage of R243 is essential to maintain its chemical integrity and biological activity.

Table 3: Recommended Storage Conditions
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Form Storage Temperature Shelf Life

Powder -20°C >2 years

Stock Solution in DMSO -20°C 1 month

-80°C 6 months

Note: For long-term storage, it is recommended to store R243 as a powder in a dry, dark

environment.[1] Stock solutions should be aliquoted to minimize freeze-thaw cycles.[6]

These application notes and protocols are intended to serve as a guide. Researchers should

optimize experimental conditions based on their specific cell types, assay formats, and

research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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